Cas no 2640955-58-2 (5-chloro-N-{1-[(4-chlorophenyl)methyl]piperidin-4-yl}-N-methylpyrimidin-2-amine)

• Product Name: 5-chloro-N-{1-[(4-chlorophenyl)methyl]piperidin-4-yl}-N-methylpyrimidin-2-amine
• CAS No: 2640955-58-2
• MF: C₁₇H₂₀Cl₂N₄
• MW: 351.273501396179
• CID: 5317621
• PubChem ID: 155800526
• Update Time: 2025-06-09

5-chloro-N-{1-[(4-chlorophenyl)methyl]piperidin-4-yl}-N-methylpyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• F6673-9357
• 5-chloro-N-{1-[(4-chlorophenyl)methyl]piperidin-4-yl}-N-methylpyrimidin-2-amine
• AKOS040715129
• 2640955-58-2
• 5-Chloro-N-[1-[(4-chlorophenyl)methyl]-4-piperidinyl]-N-methyl-2-pyrimidinamine

• Inchi： 1S/C17H20Cl2N4/c1-22(17-20-10-15(19)11-21-17)16-6-8-23(9-7-16)12-13-2-4-14(18)5-3-13/h2-5,10-11,16H,6-9,12H2,1H3
• InChI Key： GOMIBWFQAQUJCP-UHFFFAOYSA-N
• SMILES： C1(N(C2CCN(CC3=CC=C(Cl)C=C3)CC2)C)=NC=C(Cl)C=N1

Computed Properties

• Exact Mass: 350.1065020g/mol
• Monoisotopic Mass: 350.1065020g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.302±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 476.4±55.0 °C(Predicted)
• pka: 7.72±0.10(Predicted)

Additional information on 5-chloro-N-{1-[(4-chlorophenyl)methyl]piperidin-4-yl}-N-methylpyrimidin-2-amine

Introduction to 5-chloro-N-{1-[(4-chlorophenyl)methyl]piperidin-4-yl}-N-methylpyrimidin-2-amine (CAS No. 2640955-58-2)

5-chloro-N-{1-[(4-chlorophenyl)methyl]piperidin-4-yl}-N-methylpyrimidin-2-amine is a significant compound in the field of pharmaceutical chemistry, exhibiting a complex and highly structured molecular framework. This compound, identified by its CAS number 2640955-58-2, has garnered attention due to its potential applications in the development of novel therapeutic agents. The molecular structure of this compound incorporates several key functional groups, including a pyrimidine core, which is a common motif in many bioactive molecules.

The presence of a 5-chloro substituent on the pyrimidine ring and a N-{1-[(4-chlorophenyl)methyl]piperidin-4-yl} side chain introduces unique electronic and steric properties that can influence its interactions with biological targets. The chloro groups, in particular, are known to enhance the lipophilicity and binding affinity of molecules, making them valuable in drug design. Additionally, the piperidine ring contributes to the compound's solubility and metabolic stability, which are critical factors in pharmaceutical development.

Recent advancements in computational chemistry have enabled more precise predictions of the pharmacokinetic and pharmacodynamic properties of such complex molecules. Studies have shown that the combination of computational modeling with experimental validation can significantly accelerate the drug discovery process. In particular, molecular docking simulations have been instrumental in understanding how 5-chloro-N-{1-[(4-chlorophenyl)methyl]piperidin-4-yl}-N-methylpyrimidin-2-amine interacts with potential biological targets, such as enzymes and receptors.

The pyrimidine core of this compound is particularly interesting from a structural biology perspective. Pyrimidines are fundamental components of nucleic acids and are frequently incorporated into medicinal chemistry scaffolds due to their ability to form hydrogen bonds and stack effectively within biological macromolecules. The specific arrangement of atoms in 5-chloro-N-{1-[(4-chlorophenyl)methyl]piperidin-4-yl}-N-methylpyrimidin-2-amine allows it to mimic natural substrates or inhibitors, thereby modulating biological pathways.

In vitro studies have begun to explore the potential therapeutic applications of this compound. Initial research suggests that it may exhibit inhibitory activity against certain kinases and other enzymes involved in cancer progression. The N-methyl group and the chloro substituents appear to play crucial roles in modulating the compound's binding affinity and selectivity. Further investigation is needed to fully elucidate its mechanism of action and therapeutic potential.

The synthesis of 5-chloro-N-{1-[(4-chlorophenyl)methyl]piperidin-4-yl}-N-methylpyrimidin-2-amine represents a testament to the progress in synthetic organic chemistry. Modern synthetic techniques have made it possible to construct complex molecules with high precision and yield. The use of palladium-catalyzed cross-coupling reactions, for instance, has been particularly useful in forming carbon-carbon bonds within the molecule. These advances have not only improved the efficiency of synthesis but also opened up new possibilities for designing novel drug candidates.

The role of medicinal chemists in optimizing such compounds cannot be overstated. By carefully modifying functional groups and exploring different structural motifs, chemists can enhance the potency, selectivity, and pharmacokinetic properties of their leads. The iterative process of design, synthesis, testing, and refinement is essential for developing compounds that meet stringent pharmaceutical standards.

As our understanding of biological systems continues to grow, so does the demand for innovative therapeutic agents. Compounds like 5-chloro-N-{1-[(4-chlorophenyl)methyl]piperidin-4-yl}-N-methylpyrimidin-2-amine exemplify the intersection of chemistry and biology, where structural complexity meets biological function. The ongoing research into this compound and its derivatives holds promise for addressing some of the most challenging diseases faced by humanity today.

The integration of interdisciplinary approaches—combining expertise from chemistry, biology, pharmacology, and computational science—has been key to advancing our understanding of this compound. Collaborative efforts between academic researchers and industry scientists have led to significant breakthroughs in drug discovery. These partnerships ensure that promising candidates like 5-chloro-N-{1-[(4-chlorophenyl)methyl]piperidin-4-y}l-N-methylpyrimidin 2-am ine (CAS No.2640955-58-2) are translated from laboratory research into viable therapeutic options for patients worldwide.